Cas no 926-05-6 (Nitric acid,1,1-dimethylethyl ester)

• Product name: Nitric acid,1,1-dimethylethyl ester
• CAS No: 926-05-6
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 810909
• PubChem ID: 164756

Nitric acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Nitric acid,1,1-dimethylethyl ester
• tert-butyl nitrate
• t-butyl nitrate
• nitric acid tert-butyl ester
• tert-butylnitrate
• AZAKMLHUDVIDFN-UHFFFAOYSA-N
• DTXSID20239057
• Nitric acid, 1,1-dimethylethyl ester
• SCHEMBL324328
• 926-05-6

• Inchi： InChI=1S/C4H9NO3/c1-4(2,3)8-5(6)7/h1-3H3
• InChI Key： AZAKMLHUDVIDFN-UHFFFAOYSA-N
• SMILES： CC(C)(C)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 119.058
• Monoisotopic Mass: 119.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.047
• Boiling Point: 118.2°Cat760mmHg
• Flash Point: 35.8°C
• Refractive Index: 1.412